Cas no 2171723-94-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1,3-thiazol-2-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1,3-thiazol-2-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2171723-94-5
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 5966774
• PubChem ID: 165811300
• Update Time: 2025-10-05

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1,3-thiazol-2-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1,3-thiazol-2-yl)ethylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(1,3-thiazol-2-yl)ethyl]carbamoyl}propanoic acid
• EN300-1489697
• 2171723-94-5

• Inchi： 1S/C24H23N3O5S/c28-22(29)13-20(23(30)26-10-9-21-25-11-12-33-21)27-24(31)32-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,11-12,19-20H,9-10,13-14H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： FBVCBLAWXMOAPI-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 146Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1,3-thiazol-2-yl)ethylcarbamoyl}propanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1,3-thiazol-2-yl)ethylcarbamoyl}propanoic acid (CAS: 2171723-94-5)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1,3-thiazol-2-yl)ethylcarbamoyl}propanoic acid (CAS: 2171723-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole moiety, has shown promising potential in various applications ranging from peptide synthesis to drug discovery.

Recent studies have focused on the compound's role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, while the thiazole ring contributes to the molecule's bioactivity and potential for molecular recognition. Researchers have successfully utilized this compound in the synthesis of complex peptide architectures, particularly those requiring selective deprotection strategies or those targeting specific biological interactions.

In drug discovery efforts, this molecule has emerged as a valuable scaffold for the development of novel therapeutic agents. The thiazole moiety, known for its prevalence in bioactive molecules, combined with the carboxylic acid functionality, provides multiple points for structural modification and derivatization. Recent publications have demonstrated its incorporation into potential inhibitors targeting various enzymes, including kinases and proteases involved in disease pathways.

Analytical characterization of 2171723-94-5 has been extensively documented in recent literature. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity and purity. These studies have provided valuable insights into the compound's stability under different conditions, which is crucial for its handling and storage in laboratory settings.

The synthetic accessibility of this compound has been another focus of recent research. Several optimized protocols have been published, detailing efficient routes to obtain high yields of 2171723-94-5 with excellent purity. These methods typically involve multi-step organic transformations, with particular attention paid to the introduction of the thiazole ring system and subsequent coupling reactions.

Looking forward, researchers anticipate expanding the applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(1,3-thiazol-2-yl)ethylcarbamoyl}propanoic acid in medicinal chemistry and chemical biology. Current investigations are exploring its potential in targeted drug delivery systems and as a component of bioorthogonal chemistry toolkits. The compound's unique combination of protective groups and bioactive elements positions it as a valuable asset in the development of next-generation pharmaceutical agents and research tools.